Cas no 1369948-89-9 (3-ethyl-5-fluoroaniline)

• Product Name: 3-ethyl-5-fluoroaniline
• CAS No: 1369948-89-9
• MF: C₈H₁₀FN
• MW: 139.170105457306
• MDL: MFCD28550127
• CID: 5244521
• PubChem ID: 84762572
• Update Time: 2025-06-09

3-ethyl-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-ethyl-5-fluoro-
• 3-ethyl-5-fluoroaniline

• MDL： MFCD28550127
• Inchi： 1S/C8H10FN/c1-2-6-3-7(9)5-8(10)4-6/h3-5H,2,10H2,1H3
• InChI Key： FODPNDDSLFSLJS-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=CC(CC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-ethyl-5-fluoroaniline

Professional Introduction to 3-Ethyl-5-Fluoroaniline (CAS No. 1369948-89-9)

3-Ethyl-5-fluoroaniline, identified by the chemical compound code CAS No. 1369948-89-9, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound, characterized by its ethyl and fluoro substituents on an aniline backbone, has garnered attention due to its versatile structural properties and potential applications in the synthesis of bioactive molecules.

The molecular structure of 3-ethyl-5-fluoroaniline consists of a benzene ring substituted with an ethyl group at the 3-position and a fluorine atom at the 5-position, along with an amino group. This unique arrangement imparts distinct electronic and steric properties, making it a valuable building block for further chemical modifications. The presence of the fluoro group, in particular, is known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3-Ethyl-5-fluoroaniline has emerged as a key intermediate in this pursuit, particularly in the synthesis of small-molecule inhibitors targeting various biological pathways. Its incorporation into drug candidates has shown promise in preclinical studies, where it contributes to enhanced pharmacokinetic profiles and target specificity.

One of the most compelling aspects of 3-ethyl-5-fluoroaniline is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By serving as a precursor for kinase inhibitors, 3-ethyl-5-fluoroaniline contributes to the creation of drugs that can modulate these pathways effectively. Recent studies have demonstrated its utility in generating inhibitors with high selectivity and low toxicity, making them attractive candidates for clinical development.

The agrochemical industry has also recognized the potential of 3-ethyl-5-fluoroaniline as a precursor for novel pesticides and herbicides. Its structural features allow for the synthesis of compounds that exhibit potent activity against a wide range of pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

The synthesis of 3-ethyl-5-fluoroaniline typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. These methodologies often incorporate green chemistry principles, reducing waste and energy consumption without compromising efficiency.

In conclusion, 3-ethyl-5-fluoroaniline (CAS No. 1369948-89-9) represents a cornerstone compound in modern chemical research. Its unique structural features and versatility make it indispensable in the development of pharmaceuticals and agrochemicals. As research continues to uncover new applications for this compound, its importance is only expected to grow, driving innovation across multiple scientific disciplines.